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Compound of Interest

Compound Name: SLF1081851 hydrochloride

Cat. No.: B15572261

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the physicochemical

properties of SLF1081851 hydrochloride, a potent and selective inhibitor of the sphingosine-

1-phosphate (S1P) transporter, Spinster homolog 2 (Spns2). This document is intended to

serve as a valuable resource for researchers and professionals engaged in drug discovery and

development, particularly in the areas of immunology and inflammation.

Core Physicochemical Properties
SLF1081851 hydrochloride is a small molecule inhibitor that has been instrumental in

elucidating the physiological and pathological roles of Spns2-mediated S1P transport.[1] A

summary of its key physicochemical properties is presented below.
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Property Value Source

IUPAC Name

3-(3-(4-decylphenyl)-1,2,4-

oxadiazol-5-yl)propan-1-amine

hydrochloride

MedKoo Biosciences

Molecular Formula C₂₁H₃₄ClN₃O [2]

Molecular Weight 379.97 g/mol [2][3]

CAS Number 2999629-35-3 [2][4]

Appearance Solid [4]

Purity ≥98% Axon Medchem

Melting Point

Not experimentally determined.

Predicted values may be

obtained using computational

software.

N/A

pKa

Not experimentally determined.

Predicted values may be

obtained using computational

software.

N/A

Solubility Profile
The solubility of SLF1081851 hydrochloride has been qualitatively assessed in various

common laboratory solvents.

Solvent Solubility Source

DMSO Soluble [3]

Ethanol Soluble [3]

Water Slightly soluble [4]

Acetonitrile Slightly soluble [4]
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Mechanism of Action and Biological Activity
SLF1081851 hydrochloride is a first-in-class inhibitor of Spns2, a transporter responsible for

the egress of S1P from cells.[1][3] By blocking Spns2, SLF1081851 hydrochloride effectively

reduces the extracellular concentration of S1P. This targeted action makes it a valuable tool for

studying the downstream effects of S1P signaling.

The primary biological activity of SLF1081851 hydrochloride is summarized in the table

below:

Parameter Value Cell Line Source

IC₅₀ (S1P release) 1.93 µM HeLa cells [1]

Signaling Pathway
SLF1081851 hydrochloride exerts its effect by intervening in the sphingosine-1-phosphate

signaling pathway. The following diagram illustrates the role of Spns2 in this pathway and the

point of inhibition by SLF1081851 hydrochloride.
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Sphingosine-1-Phosphate Signaling Pathway and Inhibition by SLF1081851
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Caption: Inhibition of S1P egress by SLF1081851.

Experimental Protocols
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Detailed experimental protocols for the determination of all physicochemical properties of

SLF1081851 hydrochloride are not publicly available. However, this section provides

generalized, standard methodologies that are widely accepted in the field for determining such

properties.

Solubility Determination (Shake-Flask Method)
This method is a standard approach for determining the equilibrium solubility of a compound in

a specific solvent.
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Generalized Workflow for Solubility Determination
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Caption: Shake-flask method for solubility.

Protocol:
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Preparation: An excess amount of SLF1081851 hydrochloride is added to a vial containing

a known volume of the solvent of interest (e.g., water, DMSO).

Equilibration: The vial is sealed and agitated in a temperature-controlled environment (e.g., a

shaker bath at 25 °C) for a sufficient period (typically 24-48 hours) to ensure equilibrium is

reached.

Separation: The resulting suspension is centrifuged at high speed to pellet the undissolved

solid. The supernatant is then carefully filtered through a chemically inert filter (e.g., 0.22 µm

PTFE) to remove any remaining solid particles.

Quantification: The concentration of SLF1081851 hydrochloride in the clear filtrate is

determined using a suitable analytical method, such as High-Performance Liquid

Chromatography (HPLC) with UV detection or mass spectrometry (LC-MS). A calibration

curve prepared with known concentrations of the compound is used for accurate

quantification.

Reporting: The solubility is reported in units such as mg/mL or mmol/L.

pKa Determination (Potentiometric Titration)
Potentiometric titration is a common and accurate method for determining the pKa of ionizable

compounds.

Protocol:

Solution Preparation: A precise amount of SLF1081851 hydrochloride is dissolved in a

suitable solvent, typically a mixture of water and a co-solvent like methanol or acetonitrile to

ensure solubility.

Titration: The solution is titrated with a standardized solution of a strong base (e.g., NaOH) of

known concentration. The pH of the solution is monitored continuously using a calibrated pH

electrode as the titrant is added incrementally.

Data Analysis: A titration curve is generated by plotting the pH of the solution against the

volume of titrant added. The pKa is determined from the pH at the half-equivalence point,

which is the point where half of the acidic form of the molecule has been neutralized. For
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more complex molecules, derivative plots of the titration curve can be used to accurately

identify the equivalence points.

Instrumentation: An automated titrator is often used for precise addition of the titrant and

continuous data logging.

Conclusion
SLF1081851 hydrochloride is a critical research tool for investigating the roles of S1P

signaling in health and disease. Its well-defined inhibitory action on Spns2 allows for targeted

studies of this transport mechanism. This guide provides a foundational understanding of its

physicochemical properties to aid in the design and execution of future research. Further

experimental determination of properties such as melting point and pKa would be beneficial for

the scientific community.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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